Cas no 1352513-80-4 (4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one)

• Product Name: 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one
• CAS No: 1352513-80-4
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5208264
• Update Time: 2025-06-11

4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one
• 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-ol

• Inchi： 1S/C14H22N2O/c1-3-7-16-8-5-4-6-13(16)12-10-15-14(17)9-11(12)2/h9-10,13H,3-8H2,1-2H3,(H,15,17)
• InChI Key： JUOXWUWVXZNMHY-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2CCCCN2CCC)C(C)=C1

Additional information on 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one

4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one: A Comprehensive Overview

4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one (CAS No. 1352513-80-4) is a complex organic compound with a unique bicyclic structure. This compound belongs to the class of bipyridines, which are widely studied for their versatile applications in various fields such as pharmacology, materials science, and catalysis. The bipyridine core of this molecule provides a rigid framework that can be further functionalized to enhance its properties for specific applications.

The hexahydro designation in the name indicates that the compound contains six hydrogen atoms within its bicyclic system. The methyl and propyl substituents attached to the nitrogen atoms further modulate the electronic and steric properties of the molecule. Recent studies have highlighted the potential of such substituted bipyridines in drug delivery systems due to their ability to form stable complexes with metal ions and biomolecules.

One of the most intriguing aspects of 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one is its role in catalytic processes. Researchers have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, significantly improving the efficiency and selectivity of these reactions. For instance, in the field of olefin metathesis, this compound has been shown to stabilize ruthenium catalysts under challenging reaction conditions.

Moreover, the one suffix in the name refers to the ketone group present in the structure. This ketone group plays a crucial role in determining the compound's reactivity and solubility properties. Recent advancements in computational chemistry have allowed scientists to model the electronic interactions within this molecule at an unprecedented level of detail. These studies have provided valuable insights into how subtle changes in the substituents can influence the overall reactivity of the compound.

In terms of synthesis, 4-Methyl-1-propyl-1,2,3,4,5,6-hexahydro-1H-[2,3]bipyridinyl-6-one is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent hydrogenation steps. The choice of reagents and reaction conditions is critical to achieving high yields and maintaining the integrity of the bicyclic structure.

Another area where this compound has shown promise is in bioconjugation chemistry. Its ability to form covalent bonds with biomolecules such as proteins and DNA has made it a valuable tool in drug design and diagnostics. For example, researchers have successfully utilized this compound as a linker in antibody-drug conjugates (ADCs), enhancing their stability and targeting efficiency.

Looking ahead, ongoing research is focused on exploring the potential of 4-Methyl-1-propyl-1H-[2,bpyr]-6-one (as it is often abbreviated) in renewable energy applications. Its ability to act as an electron transfer mediator in dye-sensitized solar cells (DSSCs) has been a topic of intense investigation. Recent experiments have demonstrated that incorporating this compound into DSSCs can improve their overall efficiency by facilitating more efficient charge separation.

In conclusion, 4-Methyl-1-propylhexahydro[2,bpyr]-6-one (CAS No. 1352513-80-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in catalysis